4-Chloro-2-cyclopropoxypyridine

• IUPAC Name: 4-chloro-2-cyclopropyloxypyridine
• InChI: InChI=1S/C8H8ClNO/c9-6-3-4-10-8(5-6)11-7-1-2-7/h3-5,7H,1-2H2
• InChI Key: OIOLAOPZUUQFJR-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=NC=CC(=C2)Cl
• Molecular Formula: C8H8ClNO
• DSSTOX Substance ID: DTXSID00744896
• Molecular Weight: 169.61 g/mol
• CAS RN: 1243403-94-2

Description

4-Chloro-2-cyclopropoxypyridine is a chemical compound with the molecular formula C8H8ClNO. It has a molecular weight of 169.61. .

Molecular Structure Analysis

The InChI code for 4-Chloro-2-cyclopropoxypyridine is 1S/C8H8ClNO/c9-6-3-4-10-8(5-6)11-7-1-2-7/h3-5,7H,1-2H2. This code provides a specific textual representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

4-Chloro-2-cyclopropoxypyridine has a molecular weight of 169.61. .

Scientific Research Applications

• Scientific Field: Medicinal Chemistry

  • Application Summary : Chlorinated compounds like 4-Chloro-2-cyclopropoxypyridine are promising for use in medicinal chemistry. They are used in the synthesis of diverse biological agents and drugs in the pharmaceutical industries.
  • Results or Outcomes : More than 250 FDA approved chlorine containing drugs were available in the market and many pharmaceutically important drug candidates are in pre-clinical trials. The expectation is that there will be an even greater number of new chlorine-containing pharmaceuticals in the market in the coming decades.

• Scientific Field: Optoelectronics and Nonlinear Optical Device Fabrications

  • Application Summary : 4-Chloro-2-cyclopropoxypyridine has been used in the growth of single crystals that are highly nonlinear optical materials.
  • Results or Outcomes : The grown 4-Chloro-2-cyclopropoxypyridine material was found to be a highly nonlinear optical material and used in optoelectronics and nonlinear optical device fabrications.

• Scientific Field: Organic Synthesis

  • Application Summary : 4-Chloro-2-cyclopropoxypyridine is used as a building block in organic synthesis. It can be used to synthesize a variety of complex organic molecules.
  • Results or Outcomes : The synthesized molecules can have a variety of applications, depending on their structure and properties.

• Scientific Field: Nonlinear Optical Materials

  • Application Summary : Compounds similar to 4-Chloro-2-cyclopropoxypyridine, such as 4-chloro-2-nitroaniline, have been used in the growth of single crystals that are highly nonlinear optical materials.
  • Results or Outcomes : The grown material was found to be a highly nonlinear optical material and used in optoelectronics, photonics, nonlinear optical, and laser technology.

• Scientific Field: Material Science

  • Application Summary : 4-Chloro-2-cyclopropoxypyridine has been used in the growth of single crystals that are highly nonlinear optical materials.
  • Results or Outcomes : The grown material was found to be a highly nonlinear optical material and used in optoelectronics, photonics, nonlinear optical, and laser technology.

• Scientific Field: Communication Technologies

  • Application Summary : Organic materials with donor–acceptor π conjugation having nonlinear optical (NLO) properties are important in the design of devices in communication technologies.
  • Results or Outcomes : The devices designed using 4-Chloro-2-cyclopropoxypyridine could potentially have improved performance in communication technologies.